Cas no 1269534-87-3 (4-methoxytetrahydrofuran-3-amine)

• Product Name: 4-methoxytetrahydrofuran-3-amine
• CAS No: 1269534-87-3
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD18445739
• CID: 5187917
• PubChem ID: 53276290
• Update Time: 2026-03-05

4-methoxytetrahydrofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxyoxolan-3-amine
• (3R,4S)-4-Methoxytetrahydrofuran-3-amine
• 3-furanamine, tetrahydro-4-methoxy-, (3r,4r)-rel-
• (3R,4R)-4-methoxyoxolan-3-amine
• SB12149
• SB12150
• SB12935
• SB12936
• trans-3-furanamine, tetrahydro-4-methoxy-
• 3-Furanamine, tetrahydro-4-methoxy-
• 4-Methoxy-tetrahydro-furan-3-ylamine
• 4-methoxytetrahydrofuran-3-amine

• MDL： MFCD18445739
• Inchi： 1S/C5H11NO2/c1-7-5-3-8-2-4(5)6/h4-5H,2-3,6H2,1H3
• InChI Key： NMZQNYFRBOGYLM-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• XLogP3: -1.1
• Topological Polar Surface Area: 44.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 4-methoxytetrahydrofuran-3-amine

Introduction to 4-Methoxytetrahydrofuran-3-amine (CAS No. 1269534-87-3)

4-Methoxytetrahydrofuran-3-amine, with the CAS number 1269534-87-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, offers a wide range of applications in the development of novel drugs and therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 4-methoxytetrahydrofuran-3-amine.

Chemical Structure and Properties

4-Methoxytetrahydrofuran-3-amine is a cyclic ether compound with an amine functional group. Its molecular formula is C₅H₁₁NO₂, and it has a molecular weight of approximately 117.14 g/mol. The presence of the methoxy group (OCH₃) and the amine group (NH₂) imparts unique chemical properties to this compound. The methoxy group enhances the compound's solubility in polar solvents and can influence its reactivity and biological activity. The amine group, on the other hand, provides nucleophilic character, making 4-methoxytetrahydrofuran-3-amine a valuable intermediate in various synthetic reactions.

Synthesis Methods

The synthesis of 4-methoxytetrahydrofuran-3-amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the ring-opening of an epoxide in the presence of an amine nucleophile followed by methylation. For example, the reaction of 3-hydroxytetrahydrofuran with methyl iodide in the presence of a base such as potassium carbonate can yield the desired product. Another approach involves the catalytic hydrogenation of a corresponding nitro compound followed by reduction to form the amine.

Biological Activities and Applications

4-Methoxytetrahydrofuran-3-amine has been studied for its potential biological activities and applications in drug discovery. Recent research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, studies have demonstrated that 4-methoxytetrahydrofuran-3-amine can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating inflammatory diseases.

In cancer research, 4-methoxytetrahydrofuran-3-amine has shown cytotoxic activity against various cancer cell lines. Mechanistic studies suggest that it may induce apoptosis through the activation of caspase pathways and the modulation of cell cycle progression. These findings highlight its potential as a lead compound for developing novel anti-cancer drugs.

In addition to its direct biological activities, 4-methoxytetrahydrofuran-3-amine serves as a valuable building block in the synthesis of more complex molecules with therapeutic potential. Its reactivity and functional group versatility make it an attractive starting material for combinatorial chemistry approaches in drug discovery.

Clinical Trials and Future Prospects

The promising preclinical results of 4-methoxytetrahydrofuran-3-amine-based compounds have led to increased interest in their clinical evaluation. Several derivatives of this compound are currently undergoing preclinical testing for their safety and efficacy in treating various diseases. Early-stage clinical trials are also being planned to assess their therapeutic potential in human subjects.

The future prospects for 4-methoxytetrahydrofuran-3-amine-based drugs are promising. Ongoing research aims to optimize their pharmacological properties, improve their bioavailability, and reduce potential side effects. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential to bring these compounds from bench to bedside.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, including 4-methoxytetrahydrofuran-3-amine. Proper safety protocols should be followed during synthesis, storage, and handling to ensure the well-being of laboratory personnel. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, appropriate ventilation systems should be in place to prevent inhalation exposure.

In conclusion, 4-methoxytetrahydrofuran-3-amine (CAS No. 1269534-87-3) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for developing novel therapeutic agents. Continued research and development efforts will likely uncover new applications and optimize its use in various medical fields.